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Compound of Interest

Compound Name:
(S)-3-Phosphoglyceric acid-

13C3sodium

Cat. No.: B13415046 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides a detailed protocol for the disposal of (S)-3-Phosphoglyceric

acid-13C3 sodium, a stable isotope-labeled compound. Adherence to these procedures is

essential for minimizing environmental impact and maintaining laboratory safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for the specific compound. While (S)-3-Phosphoglyceric acid-13C3 sodium is a stable

isotope-labeled compound and not radioactive, its chemical properties dictate the necessary

safety precautions. The unlabeled analogue, D-(-)-3-Phosphoglyceric acid disodium salt, is

known to be a skin and eye irritant and may cause respiratory irritation[1][2]. Therefore,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times when handling this compound. All handling should be

performed in a well-ventilated area, preferably within a fume hood[1].

Disposal Protocol: A Step-by-Step Approach
The disposal of (S)-3-Phosphoglyceric acid-13C3 sodium should be treated with the same

diligence as its unlabeled counterpart, as stable isotopes do not confer radioactivity[3][4]. The
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primary consideration for disposal is the chemical's hazardous characteristics.

Step 1: Waste Identification and Classification

The first step is to classify the waste. Based on the available safety data for the analogous

compound, any waste containing (S)-3-Phosphoglyceric acid-13C3 sodium should be

considered hazardous chemical waste due to its irritant properties[1][2]. It is crucial to not mix

this waste with other waste streams, such as radioactive or biohazardous waste, unless

explicitly required for a specific experimental protocol[5].

Step 2: Segregation and Storage

Proper segregation of chemical waste is paramount to prevent dangerous reactions[6]. Waste

containing (S)-3-Phosphoglyceric acid-13C3 sodium should be collected in a dedicated,

properly labeled, and chemically compatible container. The container must be kept securely

closed except when adding waste[6]. Store the waste container in a designated satellite

accumulation area within the laboratory, away from incompatible materials[6].

Step 3: Waste Container Labeling

The waste container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "(S)-3-Phosphoglyceric acid-13C3 sodium," and a clear indication of the

hazards (e.g., "Irritant"). The date of waste accumulation should also be clearly marked on the

label.

Step 4: Disposal Request and Pickup

Once the waste container is full or has been in accumulation for the maximum allowable time

according to institutional and local regulations, a request for disposal should be submitted to

the institution's Environmental Health & Safety (EHS) department. Do not attempt to dispose of

this chemical down the drain or in the regular trash[1]. EHS will arrange for the collection and

proper disposal of the hazardous waste in accordance with all federal, state, and local

regulations.

Quantitative Data for Chemical Waste Disposal
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The following table summarizes general quantitative guidelines relevant to the disposal of

laboratory chemical waste. Specific limits for (S)-3-Phosphoglyceric acid-13C3 sodium are not

defined; therefore, general best practices must be followed.

Parameter Guideline Citation

Sewer Disposal
Prohibited for hazardous

chemicals.
[1]

Solid Waste Disposal
Prohibited for hazardous

chemicals.
[6]

Container Headspace

Leave at least 10% headspace

in liquid waste containers to

allow for expansion.

N/A

pH Range for Aqueous Waste

Generally, aqueous waste

should be neutralized to a pH

between 6.0 and 9.0 before

disposal by EHS, if deemed

appropriate by them. However,

direct sewer disposal is not

permitted for this compound.

N/A

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols that would generate this waste. The disposal procedures outlined are

based on the chemical's inherent properties and general laboratory safety standards.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-3-

Phosphoglyceric acid-13C3 sodium.
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Start: (S)-3-Phosphoglyceric acid-13C3 sodium waste generated

Is the compound radioactive?

No, it is a stable isotope-labeled compound.

No

Treat as chemical waste based on its hazardous properties.

Is it mixed with other waste types (e.g., biohazardous)?

Segregate and manage as mixed hazardous waste per institutional policy.

Yes

Collect in a dedicated, labeled, and compatible hazardous waste container.

No

Request pickup from Environmental Health & Safety (EHS).

Store in a designated satellite accumulation area.

EHS manages final disposal according to regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

